Cas no 2228230-14-4 (tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228230-14-4
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6233432
• PubChem ID: 165655268
• Update Time: 2025-09-27

tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1884778
• 2228230-14-4

• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(19)17(4)13(9-18)11-7-6-10(20-5)8-12(11)16/h6-9,13H,1-5H3
• InChI Key： CZHBRUGFJCCNNJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228230-14-4)

Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate, identified by the chemical formula CAS No. 2228230-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties. The presence of a tert-butyl group, a fluoro-substituted aromatic ring, and a methoxy-substituent contributes to its distinct chemical behavior and potential biological activity.

The molecular structure of Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate features a carbamate moiety linked to an ethyl group, which is further substituted with a fluoro-4-methoxyphenyl moiety. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in the development of novel therapeutic agents. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential applications in treating various diseases. Research has shown that carbamates can act as potent inhibitors of enzymes and receptors, making them suitable for therapeutic purposes. The tert-butyl group in this compound not only enhances its solubility but also provides steric hindrance, which can influence its interactions with biological targets. These properties make Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. Studies have indicated that carbamate derivatives can modulate neurotransmitter systems, which could be beneficial in treating conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The fluoro-4-methoxyphenyl moiety is particularly interesting because it can interact with specific binding sites on enzymes and receptors involved in these conditions. This interaction could lead to the development of more effective and targeted therapies.

Furthermore, the pharmaceutical industry has been increasingly focusing on green chemistry principles, leading to the development of more sustainable synthetic routes for drug candidates. Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate exemplifies this trend, as its synthesis can be optimized to minimize waste and reduce environmental impact. Researchers are exploring novel catalytic systems and solvent-free reactions that could make the production of this compound more efficient and eco-friendly.

The use of computational methods has also played a crucial role in understanding the potential applications of this compound. Molecular modeling and simulations have allowed researchers to predict how Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate interacts with biological targets at the atomic level. These insights have been invaluable in guiding the design of new analogs with improved pharmacological properties. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new treatments to market more quickly.

In conclusion, Tert-butyl N-1-(2-fluoro-4-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228230-14-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in the development of next-generation drugs.